Cas no 29884-49-9 (Astringin)

• Product Name: Astringin
• CAS No: 29884-49-9
• MF: C₂₀H₂₂O₉
• MW: 406.383286952972
• MDL: MFCD03427331
• CID: 266992
• PubChem ID: 5281712
• Update Time: 2025-04-19

Astringin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,3-[(1E)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydroxyphenyl
• Trans-Astringin
• (2S,3R,4S,5S,6R)-2-[3-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydroxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Astringin(Piceatannol-3'-O-β-D-glucopyranoside)
• (E)-Astringin
• Astringin
• 3,4,3',5'-Tetrahydroxystilbene 3'-glucoside
• E-3,4,5'-Trihydroxy-3'-glucopyranosylstilbene
• E-Astringin
• piceatannol 3-beta-glucoside
• (Z)-Piceatannol 3-glucoside
• piceatannol 3-beta-D-glucoside
• piceatannol 3-O-beta-D-glucoside
• LMPK13090007
• C10245
• Q4811458
• beta-D-Glucopyranoside, 3-(2-(3,4-dihydroxyphenyl)ethenyl)-5-hydroxyphenyl, (E)-
• 3-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydro
• .BETA.-D-GLUCOPYRANOSIDE, 3-((1E)-2-(3,4-DIHYDROXYPHENYL)ETHENYL)-5-HYDROXYPHENYL
• (2S,3R,4S,5S,6R)-2-(3-((E)-2-(3,4-DIHYDROXYPHENYL)ETHENYL)-5-HYDROXYPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• CHEMBL358769
• HY-N4093
• 3-[(E)-2-(3,4-Dihydroxyphenyl)vinyl]-5-hydroxyphenyl beta-D-glucopyranoside
• MS-26957
• CS-0032099
• (2s,3r,4s,5s,6r)-2-[3-[(e)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydroxyphenoxy]-6-(hydroxymethyl) oxane-3,4,5-triol
• 3-((1E)-2-(3,4-DIHYDROXYPHENYL)ETHENYL)-5-HYDROXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• SCHEMBL501245
• 3-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-5-hydroxyphenyl beta-D-glucopyranoside
• AKOS040760281
• 29884-49-9
• (2S,3R,4S,5S,6R)-2-(3-((E)-3,4-dihydroxystyryl)-5-hydroxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• DTXSID401029689
• UNII-4ER6YKM4YL
• CHEBI:2899
• 4ER6YKM4YL
• (2S,3R,4S,5S,6R)-2-[3-[(E)-2-(3,4-dihydroxyphenyl)vinyl]-5-hydroxy-phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• MFCD03427331
• 3,3',4,5'-Tetrahydroxystilbene 3'-glucoside
• DA-59574

• MDL： MFCD03427331
• Inchi： 1S/C20H22O9/c21-9-16-17(25)18(26)19(27)20(29-16)28-13-6-11(5-12(22)8-13)2-1-10-3-4-14(23)15(24)7-10/h1-8,16-27H,9H2/b2-1+/t16-,17-,18+,19-,20-/m1/s1
• InChI Key： PERPNFLGJXUDDW-CUYWLFDKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(/C=C/C2C=CC(=C(C=2)O)O)C=1)O

Computed Properties

• Exact Mass: 406.12600
• Monoisotopic Mass: 406.12638228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 160
• Molecular Weight: 406.4

Experimental Properties

• Color/Form: Powder
• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218-220 ºC
• Boiling Point: 756.1°Cat760mmHg
• Flash Point: 411.1°C
• Refractive Index: 1.76
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 160.07000
• LogP: 0.15250

Astringin Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides